D-Lyxose-2-C-d

Specification

• Molecular Formula: C₅DH₉O₅
• Molecular Weight: 151.14

Introduction

Chemical Structure and Identification

D-Lyxose-1-C-d is a deuterated pentose sugar with deuterium specifically at the C-1 position. The compound features the characteristic D-lyxose structure with a deuterium substitution that makes it valuable for various research applications.

Basic Identifiers

D-Lyxose-1-C-d is identified through several systematic naming conventions and registry numbers. The precise identification parameters are crucial for researchers working with this compound.

Parameter	Value
CAS Number	288846-88-8
Molecular Formula	C₅H₉DO₅
IUPAC Name	(2S,3S,4R)-1-deuterio-2,3,4,5-tetrahydroxypentan-1-one
Molecular Weight	151.136 g/mol
InChI	InChI=1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h1,3-5,7-10H,2H2/t3-,4-,5-/m1/s1/i1D
InChIKey	PYMYPHUHKUWMLA-BDORMWJGSA-N
SMILES	[2H]C(=O)C@HO

The compound is also known by several synonyms including D-Lyxose-d and D-(1-2H)Lyxose.

Structural Characteristics

D-Lyxose-1-C-d maintains the core pentose sugar structure with the distinctive D-lyxose stereochemistry. The deuterium labeling at the C-1 position provides a stable isotopic marker that allows researchers to track the compound in metabolic and chemical studies.

Physical and Chemical Properties

The physical and chemical properties of D-Lyxose-1-C-d are essential for understanding its behavior in various experimental conditions and biological systems.

Physical Properties

The compound exhibits physical properties that are generally similar to non-deuterated D-lyxose, with some subtle differences due to the deuterium substitution.

Property	Value
Physical State	Solid (presumed based on parent compound)
Density	1.5±0.1 g/cm³
Boiling Point	415.5±38.0 °C at 760 mmHg
Flash Point	219.2±23.3 °C
LogP	-2.39
Vapor Pressure	0.0±2.2 mmHg at 25°C
Index of Refraction	1.544

These physical properties indicate that D-Lyxose-1-C-d is a stable compound with relatively high boiling and flash points, characteristic of sugar compounds.

Chemical Reactivity

Like its non-deuterated counterpart, D-Lyxose-1-C-d is expected to exhibit the typical chemical reactivity of aldopentoses, including oxidation, reduction, and glycoside formation reactions. The deuterium at the C-1 position may influence reaction rates involving this carbon, creating a kinetic isotope effect that can be utilized in mechanistic studies.

Synthesis Methods

The synthesis of deuterium-labeled carbohydrates requires specialized techniques to ensure isotopic purity and stereochemical control.

Applications in Research

D-Lyxose-1-C-d has various applications in scientific research, particularly in metabolic studies and pharmaceutical development.

Metabolic Tracing

As described in the search results, D-Lyxose-d is an endogenously labeled metabolite. The deuterium label allows researchers to track the compound's metabolic fate using techniques such as mass spectrometry, providing insights into carbohydrate metabolism pathways.

Pharmaceutical Applications

Deuterium substitution has gained attention in pharmaceutical research due to its potential effects on pharmacokinetics and metabolism. As noted in the search results: "Stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process. Deuteration has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs."

This suggests that compounds like D-Lyxose-1-C-d may have applications in drug development, particularly in studies examining the metabolic stability and pharmacokinetic properties of carbohydrate-based drugs or prodrugs.

Comparative Analysis

Understanding how D-Lyxose-1-C-d relates to other compounds provides valuable context for researchers.

Comparison with Non-deuterated D-Lyxose

D-Lyxose-1-C-d differs from standard D-Lyxose only in the replacement of hydrogen with deuterium at the C-1 position. This subtle change generally has minimal effect on physical properties but can significantly affect chemical reaction rates involving the C-1 position due to the kinetic isotope effect.

Relationship to Other Labeled Lyxose Compounds

The literature describes various labeled versions of lyxose, including:

• D-Lyxose-1-C14 - radiolabeled with carbon-14 at the C-1 position

• D-Lyxose-1-C-d - deuterium-labeled at the C-1 position

Each labeling strategy serves different research purposes. Radioactive C14 labeling is primarily used for detection and quantification in biological systems, while deuterium labeling is often employed in mechanistic studies and mass spectrometry-based analyses.